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The table below summarizes quantitative data on crop injury and weed control efficacy from key

experiments.

Herbicide
Treatment

Application
Timing

Soybean
Injury (7
DAT)

Key Weeds
Controlled

Control
Efficacy

Reference

Cloransulam-
methyl (alone)

Postemergence

(POST)

2-3% Entireleaf

Morningglory,
Ivyleaf

Morningglory

≥95% [1]

Common

Lambsquarters

≥81% [1]

Prickly Sida 14-73% [1]

Cloransulam-
methyl +
Diphenyl Ether
(e.g., Acifluorfen)

Postemergence
(POST)

11-46% Prickly Sida Increased
vs. either

herbicide
alone

[1]
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Herbicide
Treatment

Application
Timing

Soybean
Injury (7
DAT)

Key Weeds
Controlled

Control
Efficacy

Reference

Cloransulam-
methyl (soil-
applied)

Preemergence
(PRE)

Generally
"Very Low"

potential

- - [2]

Experimental Protocols for Injury Assessment

The data in the table above was generated through standardized field research protocols. Understanding these

methodologies is crucial for interpreting results and designing future studies.

Study Design and Setup: Field studies are typically conducted over multiple years and locations in a
Randomized Complete Block Design (RCBD) with several replications (e.g., 4 blocks) to account

for environmental variability and ensure statistical robustness [3] [1]. Treatments include the
herbicides under investigation alongside a non-treated control for comparison.

Treatment Application: Herbicides are applied at their labeled 1x rate, calibrated for soil type and
organic matter content [4]. POST applications are made at specified crop and weed growth stages,

while PRE treatments are applied immediately after planting [1] [2].
Data Collection and Assessment: Two primary types of data are collected:

Crop Injury: Visually rated on a percentage scale, where 0% represents no injury and 100%
represents complete plant death. Assessments are conducted at multiple intervals, such as 7

Days After Treatment (DAT) [1].
Weed Control Efficacy: Also visually rated on a percentage scale (0% = no control, 100% =

complete control), typically measured at 8 Weeks After Treatment (WAT) [1].
Advanced Phenotyping: Recent research highlights the limitations of visual ratings, which can be

subjective and variable (CV of 18-43%). Unmanned Aerial Vehicle (UAV) imagery coupled with
vegetation indices like OSAVI provides a more precise, objective, and high-throughput method for

quantifying crop injury, with a significantly lower coefficient of variation (~1%) [3].

Mechanisms and Factors Influencing Crop Safety

The crop safety of any herbicide is influenced by its biochemical mechanism and environmental interactions.
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The diagram above shows how multiple factors determine final crop injury expression. Cloransulam-

methyl's selectivity in soybeans stems from the crop's ability to rapidly metabolize the herbicide into non-

phytotoxic forms [2]. This process is highly influenced by external conditions; cool, wet soils slow

germination and plant metabolism, increasing the duration of exposure and reducing the plant's ability to

detoxify the herbicide, thereby elevating injury risk [4] [2]. Furthermore, soybean cultivar sensitivity can

vary significantly, with some genotypes showing heightened susceptibility to specific active ingredients [2].

Critical Considerations for Research and Deployment

Resistance Development: A population of common ragweed resistant to cloransulam-methyl was

confirmed in the first year of its commercialization. The resistance mechanism was identified as a
specific amino acid substitution (Leu-574 to Trp) in the target enzyme, acetolactate synthase (ALS)

[5]. This underscores the critical need for diverse weed management systems that do not rely
solely on ALS-inhibitors.

Environmental Fate: Cloransulam-methyl has high mobility in soil and may leach to groundwater
in some situations. Although it is generally non-persistent (soil DT₅₀ of 10-15 days), its high aquatic
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toxicity classifies it as a "forever chemical" under some regulatory frameworks, which is a key

consideration for environmental risk assessments [6].

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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